Cas no 126759-46-4 (Methyl 3-acetamido-2-bromobenzoate)

• Product Name: Methyl 3-acetamido-2-bromobenzoate
• CAS No: 126759-46-4
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 1093450
• PubChem ID: 21812752
• Update Time: 2025-06-08

Methyl 3-acetamido-2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-acetamido-2-bromobenzoate
• Benzoic acid, 3-(acetylamino)-2-bromo-, methyl ester
• Methyl3-acetamido-2-bromobenzoate
• IMIAEZYCENDRKT-UHFFFAOYSA-N
• 3-Acetylamino-2-bromo-benzoic acid methyl ester
• 126759-46-4
• DB-209232
• SCHEMBL13987136

• Inchi： 1S/C10H10BrNO3/c1-6(13)12-8-5-3-4-7(9(8)11)10(14)15-2/h3-5H,1-2H3,(H,12,13)
• InChI Key： IMIAEZYCENDRKT-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC=CC=1NC(C)=O

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Methyl 3-acetamido-2-bromobenzoate

Methyl 3-acetamido-2-bromobenzoate (CAS No. 126759-46-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-acetamido-2-bromobenzoate (CAS No. 126759-46-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. This compound, characterized by its brominated benzoate backbone with an acetamido substituent, plays a crucial role in the development of novel therapeutic agents.

The structural uniqueness of Methyl 3-acetamido-2-bromobenzoate lies in its ability to serve as a precursor for multiple pharmacophores, making it invaluable in drug discovery and development pipelines. The presence of both a bromine atom and an acetamido group provides distinct reactivity patterns that are exploited in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on the utilization of halogenated benzoates as key intermediates in the synthesis of small-molecule drugs. Specifically, the bromine substituent on the benzoate ring enhances the electrophilicity of the aromatic system, facilitating its participation in various organic transformations. This property has been particularly leveraged in the development of kinase inhibitors and other targeted therapies, where precise molecular modifications are essential for achieving high binding affinity and selectivity.

One of the most compelling applications of Methyl 3-acetamido-2-bromobenzoate is in the synthesis of protease inhibitors, which are critical for treating a wide range of diseases, including HIV and cancer. The acetamido group not only provides a site for further functionalization but also contributes to the overall solubility and bioavailability of the final drug candidates. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against various proteases by modulating their active sites through structural optimization.

The pharmaceutical industry has also explored the use of Methyl 3-acetamido-2-bromobenzoate in the development of anti-inflammatory agents. Researchers have identified that modifications to the benzoate core can lead to compounds with significant anti-inflammatory properties by inhibiting key inflammatory pathways. For instance, studies have shown that certain derivatives exhibit potent activity against cyclooxygenase (COX) enzymes, which are central mediators of inflammation.

Moreover, the compound's role in medicinal chemistry extends beyond its use as a simple intermediate. Its unique reactivity profile allows for the construction of complex heterocyclic scaffolds, which are prevalent in many modern drugs. By employing palladium-catalyzed reactions, researchers can introduce nitrogen-containing heterocycles such as pyridines and pyrimidines into the molecular framework, enhancing both potency and selectivity.

The synthesis of Methyl 3-acetamido-2-bromobenzoate itself is an intricate process that requires careful optimization to ensure high yield and purity. Typically, it involves multi-step reactions starting from commercially available benzoic acid derivatives. The introduction of the bromine atom is often achieved through electrophilic aromatic substitution or metal-catalyzed halogenation techniques. Subsequent acetylation at the amino position completes the formation of the target compound.

In conclusion, Methyl 3-acetamido-2-bromobenzoate (CAS No. 126759-46-4) is a cornerstone intermediate in modern pharmaceutical synthesis, offering unparalleled flexibility in constructing biologically active molecules. Its unique structural features and reactivity make it indispensable in drug discovery efforts aimed at treating diverse diseases. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is expected to grow even further.